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Compound of Interest

Compound Name: D-Phe-OMe monohydrochloride

Cat. No.: B555902

An In-depth Technical Guide on D-Phe-OMe Monohydrochloride

This guide provides essential technical data for D-phenylalanine methyl ester hydrochloride (D-
Phe-OMe monohydrochloride), a compound frequently utilized in pharmaceutical research
and organic synthesis.[1][2] It is a derivative of D-phenylalanine, an amino acid.[3]

Physicochemical Properties

D-Phe-OMe monohydrochloride is a white to off-white crystalline powder.[1][4][5] It is soluble
in ethanol and methanol.[4][6]

Quantitative Data

The key quantitative identifiers for D-Phe-OMe monohydrochloride are summarized in the
table below for easy reference.

Parameter Value References

CAS Number 13033-84-6 [LII21[41[51[7118119]

Molecular Weight 215.68 g/mol [BI21[5107119]
C10H13NO2-HCl or

Molecular Formula [LI[41[5][71[8]
C10H14CINO2

Melting Point 159-163 °C [5][6]
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Experimental Protocols

While specific experimental protocols are highly dependent on the research application, a
general procedure for the synthesis of D-phenylalanine methyl ester hydrochloride involves the
reaction of D-phenylalanine with anhydrous methanol in the presence of an acid catalyst, such
as acetyl chloride. The reaction mixture is typically refluxed and then cooled to allow for the

crystallization of the product.

Applications in Research

D-Phe-OMe monohydrochloride serves as a crucial building block in the synthesis of various
pharmaceutical compounds, including analgesics and antidepressants.[1] Its ability to cross the
blood-brain barrier makes it particularly relevant in neuropharmacology research for studying

neurotransmitter activity.[1]

Logical Relationship Diagram

The following diagram illustrates the relationships between the primary identifier, synonyms,
and key physicochemical properties of the compound.
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Figure 1: Key identifiers and synonyms for D-Phe-OMe monohydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

chemimpex.com [chemimpex.com]
pharmaffiliates.com [pharmaffiliates.com]
medchemexpress.com [medchemexpress.com]

1.
2.
3.
e 4. Page loading... [wap.guidechem.com]
5. D-Phenylalanine methyl ester hydrochloride | 13033-84-6 [chemicalbook.com]
6.

D-Phenylalanine Methyl Ester Hydrochloride CAS 13033-84-6 Manufacturers, Suppliers,
Factory - Home Sunshine Pharma [hsppharma.com]

o 7. D-Phenylalanine Methyl Ester Hydrochloride | CymitQuimica [cymitquimica.com]
o 8. peptide.com [peptide.com]
e 9. D-Phenylalanine methyl ester hydrochloride, 98% | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [CAS number and molecular weight of D-Phe-OMe
monohydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555902#cas-number-and-molecular-weight-of-d-phe-
ome-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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